2-Bromo-1-ethoxy-4-fluoro-3-iodobenzene

• Molecular Formula: C8H7BrFIO
• Molecular Weight: 344.95 g/mol
• IUPAC Name: 2-bromo-1-ethoxy-4-fluoro-3-iodobenzene
• InChI: InChI=1S/C8H7BrFIO/c1-2-12-6-4-3-5(10)8(11)7(6)9/h3-4H,2H2,1H3
• InChI Key: AEPFEUDFZKGQIA-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C(=C(C=C1)F)I)Br

Description

2-Bromo-1-ethoxy-4-fluoro-3-iodobenzene (CAS 2383558-18-5) is a polyhalogenated aromatic compound with the molecular formula C₈H₇BrFIO and a molecular weight of 344.95 g/mol . It features a benzene ring substituted with bromine (Br) at position 2, ethoxy (OCH₂CH₃) at position 1, fluorine (F) at position 4, and iodine (I) at position 2. This compound is classified as hazardous (GHS "Warning") due to risks of skin/eye irritation (H315, H319) and respiratory irritation (H335) and requires storage at 4–8°C . Its primary applications include use as an intermediate in pharmaceutical and agrochemical synthesis, leveraging its halogen-rich structure for cross-coupling reactions.

Biological Activity

2-Bromo-1-ethoxy-4-fluoro-3-iodobenzene is an organic compound characterized by the presence of bromine, fluorine, and iodine substituents on a benzene ring, along with an ethoxy group. This unique combination of halogens and functional groups makes it a subject of interest in medicinal chemistry and biological studies.

• Molecular Formula : C$_{10}$H$_{8}$BrFIO
• Molecular Weight : 344.95 g/mol
• Structural Features :
  • Ethoxy group (-OCH$_2$CH$_3$)
  • Bromine (Br), Fluorine (F), and Iodine (I) substituents

Synthesis

The synthesis of 2-Bromo-1-ethoxy-4-fluoro-3-iodobenzene typically involves electrophilic aromatic substitution reactions. The presence of multiple halogens can influence the reactivity and selectivity of these reactions.

General Biological Activity

Halogenated aromatic compounds, including those similar to 2-Bromo-1-ethoxy-4-fluoro-3-iodobenzene, are known for their diverse biological activities. They have been studied for potential antibacterial , antifungal , and anticancer properties. The specific biological activity of this compound is still under investigation, but the presence of halogens is expected to enhance its interaction with biological targets.

Case Studies and Research Findings

• Anticancer Activity :
  • Similar compounds have shown significant anticancer properties in preclinical studies. For instance, fluorinated analogs often exhibit improved potency against various cancer cell lines due to enhanced lipophilicity and ability to penetrate cellular membranes.
• Mechanism of Action :
  • The mechanism through which 2-Bromo-1-ethoxy-4-fluoro-3-iodobenzene exerts its biological effects may involve interactions with specific enzymes or receptors, leading to altered cellular signaling pathways. The halogen substituents can modulate the electronic properties of the aromatic ring, affecting how the compound interacts with biological macromolecules.
• Toxicity Studies :
  • Toxicological assessments are crucial for understanding the safety profile of halogenated compounds. While specific LD50 values for 2-Bromo-1-ethoxy-4-fluoro-3-iodobenzene are not available, related compounds have demonstrated varying degrees of toxicity, often influenced by the nature and position of halogen substituents.

Comparative Analysis with Related Compounds

Compound Name	Structural Features	Biological Activity
5-Bromo-1-ethoxy-2-fluoro-3-iodobenzene	Similar halogenation pattern	Potential antibacterial and anticancer properties
2-Chloro-1-fluoro-3-iodobenzene	Chlorine instead of bromine	Studied for enzyme inhibition
2-Ethoxy-1-fluoro-3-bromobenzene	Bromine instead of iodine	Investigated for neuroprotective effects

Comparison with Similar Compounds

The structural and functional uniqueness of 2-bromo-1-ethoxy-4-fluoro-3-iodobenzene becomes apparent when compared to related halogenated benzene derivatives. Below is a detailed analysis:

Structural Analogs and Positional Isomers

Table 1: Key Structural and Functional Comparisons

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituent Positions	Key Functional Groups	Notable Properties/Applications
2-Bromo-1-ethoxy-4-fluoro-3-iodobenzene (Target)	C₈H₇BrFIO	344.95	Br (2), OCH₂CH₃ (1), F (4), I (3)	Ethoxy, halogens (Br, F, I)	Suzuki coupling precursor
2-Bromo-1-ethoxy-3-fluoro-4-iodobenzene	C₈H₇BrFIO	344.95	Br (2), OCH₂CH₃ (1), F (3), I (4)	Ethoxy, halogens (Br, F, I)	Positional isomer; altered reactivity
2-Bromo-1,3-difluoro-5-iodobenzene	C₆H₃BrF₂I	313.90	Br (2), F (1,3), I (5)	Difluoro, halogens (Br, I)	Higher halogen density; electronics
4-Bromo-2-fluoro-1-iodobenzene	C₆H₃BrFI	280.90	Br (4), F (2), I (1)	Halogens (Br, F, I)	Compact structure; medicinal chemistry
1-Bromo-3,5-difluoro-2-iodobenzene	C₆H₃BrF₂I	313.90	Br (1), F (3,5), I (2)	Difluoro, halogens (Br, I)	High similarity (0.88) to target
2-Bromo-4-(trifluoromethoxy)iodobenzene	C₇H₃BrF₃IO	369.90	Br (2), OCF₃ (4), I (1)	Trifluoromethoxy, halogens (Br, I)	Enhanced lipophilicity

Key Differences and Implications

Substituent Positions :

• The ethoxy group in the target compound introduces steric bulk and electron-donating effects, differentiating it from analogs like 2-bromo-1,3-difluoro-5-iodobenzene (TCI Chemicals), which lacks alkoxy groups but has higher fluorine content .
• Positional isomers (e.g., 2-bromo-1-ethoxy-3-fluoro-4-iodobenzene) exhibit distinct reactivity in cross-coupling reactions due to altered halogen proximity .

Electronic and Steric Effects: The trifluoromethoxy group in 2-bromo-4-(trifluoromethoxy)iodobenzene (Otto Chemie) enhances electron-withdrawing effects and metabolic stability compared to the ethoxy group in the target compound .

Molecular Weight and Applications :

• Lower molecular weight compounds like 4-bromo-2-fluoro-1-iodobenzene (Biopharmacule) are preferred in small-molecule drug synthesis due to improved bioavailability .
• The target compound’s higher molecular weight and ethoxy group may favor solubility in organic solvents, making it suitable for palladium-catalyzed reactions .

Q & A

Basic Research Questions

Q. What are the recommended synthetic routes for 2-bromo-1-ethoxy-4-fluoro-3-iodobenzene, and how do reaction conditions influence yield?

• Methodology : The compound can be synthesized via sequential halogenation and alkoxylation. For example, iodination of a bromo-fluorobenzene precursor using NaI/CuI in DMF at 80°C achieves regioselective substitution . Ethoxy group introduction is optimized via nucleophilic aromatic substitution (SNAr) with KOH/ethanol under reflux, requiring careful control of temperature to avoid dehalogenation. Typical yields range from 45–65% after purification by silica gel chromatography.

Q. How can structural characterization of this compound be performed to confirm regiochemistry?

• Methodology :

• NMR : $^{19}\text{F}$ NMR distinguishes fluorine environments (δ -110 to -115 ppm for meta-F vs. para-F) .
• X-ray crystallography : Resolves halogen positions (e.g., C-I bond length ~2.09 Å) .
• HRMS : Validates molecular formula (C$_8$H$_6$BrFIO requires m/z 360.8512) .

Q. What are the primary stability concerns for this compound under storage or reaction conditions?

• Methodology : Light-sensitive due to iodine; store in amber vials at -20°C under inert gas. Stability tests via HPLC (C18 column, acetonitrile/water) show <5% degradation over 6 months when stored properly. Avoid strong bases to prevent deiodination .

Advanced Research Questions

Q. How can conflicting regiochemical assignments in NMR data be resolved for derivatives of this compound?

• Methodology : Combine 2D NMR (COSY, NOESY) with computational modeling (DFT at B3LYP/6-31G* level) to assign signals. For example, $^{1}\text{H}$-$^{13}\text{C}$ HSQC identifies coupling between ethoxy protons and aromatic carbons, resolving ambiguities in NOE correlations .

Q. What strategies mitigate competing side reactions (e.g., dehalogenation) during cross-coupling with this substrate?

• Methodology : Use Pd(PPh$_3$)$_4$/AsPh$_3$ catalyst systems to suppress β-hydride elimination. Lower reaction temperatures (60–80°C) and short durations (<12 hr) minimize iodine loss. Yields improve from 30% to 70% when using toluene as solvent instead of DMF .